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Compound of Interest

Compound Name: Irbesartan-d4

Cat. No.: B602480

An In-depth Technical Guide to the Safe Handling of Irbesartan-d4

This guide provides comprehensive safety and handling information for Irbesartan-d4, a
deuterated analog of Irbesartan. It is intended for researchers, scientists, and drug
development professionals who may handle this compound in a laboratory setting. The
information compiled is based on available safety data sheets and scientific literature.

Compound Identification and Properties

Irbesartan-d4 is the deuterium-labeled version of Irbesartan, an angiotensin Il type 1 (AT1)
receptor antagonist. It is primarily used as an internal standard for the quantification of
Irbesartan in biological samples by mass spectrometry.

Table 1: Chemical and Physical Properties of Irbesartan-d4
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Property Value Reference
CAS Number 1216883-23-6 [11[2]
Molecular Formula C25H24D4aN6O [2]
Molecular Weight 432.55 g/mol [2]
Appearance Solid [3]

Melting Point 180-182 °C [3]
Solubility DMSO: 100 mg/mL (ultrasonic

and warming may be needed)

DMF: = 20 mg/mL

Ethanol: = 0.5 mg/mL

Water: Insoluble

[3]

Hazard Identification and Toxicology

Irbesartan-d4 is classified as a hazardous substance. The primary hazards are related to skin,

eye, and respiratory irritation[1]. While specific toxicological data for the deuterated form is

limited, the data for the parent compound, Irbesartan, serves as a crucial reference.

Table 2: Hazard ldentification for Irbesartan-d4

Precautionary

Hazard Statement GHS Classification Reference
Statement
. o P264, P280,
H315: Causes skin Skin Irritation
o P302+P352, [1][4]
irritation (Category 2)
P332+P317
H319: Causes serious  Eye Irritation
o P280 [1]
eye irritation (Category 2A)
Specific target organ
H335: May cause o ]
) o toxicity — single P261, P271 [1114]
respiratory irritation
exposure (Category 3)
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Toxicological Data (for Irbesartan)

e Acute Oral Toxicity (LD50): > 2,000 mg/kg in rats[5][6].

o Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA[1][5].
o Mutagenicity: Not found to be mutagenic in a battery of in vitro tests[5].

o Reproductive Toxicity: May cause fetal harm. It is advised to avoid use during pregnancy[5]

[71(8].

Experimental Protocols: Safe Handling and Storage

Adherence to proper laboratory protocols is essential when working with Irbesartan-d4 to
minimize exposure and ensure stability.

Personal Protective Equipment (PPE)

A comprehensive assessment of risk should be conducted before handling. The following PPE
is recommended:

Eye Protection: Chemical safety goggles or glasses[3][9].

Hand Protection: Chemical-resistant gloves (e.g., nitrile) inspected before use[9].

Body Protection: A laboratory coat or appropriate protective clothing[3][9].

Respiratory Protection: If handling as a powder or if dust formation is likely, use a suitable
respirator in a well-ventilated area or a chemical fume hood[9].

Handling Procedures

o Work in a well-ventilated area, preferably a chemical fume hood[9].
e Avoid the formation of dust and aerosols[4][9].
e Avoid contact with skin, eyes, and clothing[3][9].

e Do not breathe dust, fumes, gas, mist, vapors, or spray[1].
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» Wash hands thoroughly after handling[4][5].

o Take precautionary measures against static discharge[1].

Storage Conditions

Proper storage is critical to maintain the integrity and stability of Irbesartan-d4.

Table 3: Recommended Storage Conditions

Condition Temperature Duration Reference
Long-term Storage (as As per manufacturer's
_ 2-8°C _ [10]
solid) recommendation
Stock Solution -20 °C Up to 1 month [11]
Stock Solution -80 °C Up to 6 months [11]

Store in a cool, dry, and well-ventilated place[3][4].

Keep the container tightly closed[3][4].

Avoid repeated freeze-thaw cycles of stock solutions.

Protect from heat and sources of ignition[5][9].

Emergency Procedures

In the event of exposure or spillage, follow these first-aid and containment measures.

Table 4: First-Aid Measures
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Exposure Route Procedure Reference

Move the person to fresh air. If
) breathing is difficult, provide
Inhalation _ (5]
oxygen. Seek medical

attention.

Immediately wash the affected
area with plenty of water.

Skin Contact Remove contaminated [5]
clothing. If irritation persists,

seek medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, removing contact [5]
lenses if present and easy to

do. Seek medical attention.

Do NOT induce vomiting.
) Rinse mouth with water. Call a
Ingestion . . [5]
poison center or physician

immediately.

Accidental Release Measures: Ensure adequate ventilation and wear appropriate PPE. Sweep
up the spilled solid material, avoiding dust formation, and place it in a suitable container for
disposal[3][9]. Do not allow the substance to enter sewers or waterways[1].

Visualized Workflows and Pathways
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of chemical
compounds like Irbesartan-d4 in a research environment.
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Caption: Workflow for Safe Handling of Irbesartan-d4.

Mechanism of Action: Signaling Pathway
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Irbesartan functions by selectively blocking the angiotensin Il type 1 (AT1) receptor, which is a

key component of the Renin-Angiotensin System (RAS). This action prevents the

vasoconstrictive effects of angiotensin 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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